Cas no 1805424-65-0 (2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1805424-65-0
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4863464
• Update Time: 2025-06-08

2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-3-2-4(8(12,13)14)15-6(9)5(3)7(10)11/h2,7H,1H3
• InChI Key： DUPFHKCXXFOCCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)OC

Computed Properties

• Exact Mass: 304.947
• Monoisotopic Mass: 304.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine (CAS: 1805424-65-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine (CAS: 1805424-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, characterized by its multiple halogen substitutions, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and materials science, highlighting its broad applicability.

One of the key areas of research involving this compound is its role in the synthesis of novel pyridine-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly targeting cancer-related pathways. The bromine and trifluoromethyl groups present in the molecule facilitate selective cross-coupling reactions, enabling the construction of complex pharmacophores with enhanced binding affinity and metabolic stability.

In addition to its pharmaceutical applications, 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine has been investigated for its potential in agrochemical research. A recent report in ACS Agricultural Science & Technology highlighted its use in the synthesis of next-generation herbicides. The difluoromethyl and methoxy groups contribute to the compound's ability to disrupt plant-specific enzymatic processes, offering a promising avenue for the development of environmentally sustainable herbicides.

From a methodological perspective, advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. A 2024 study in Organic Process Research & Development detailed a novel catalytic system that improves the yield and purity of 1805424-65-0, addressing previous challenges associated with its synthesis. This breakthrough is expected to facilitate broader adoption of the compound in industrial and academic settings.

Looking ahead, the unique properties of 2-Bromo-3-(difluoromethyl)-4-methoxy-6-(trifluoromethyl)pyridine position it as a valuable tool in the design of multifunctional molecules. Ongoing research is exploring its potential in areas such as fluorescent probes for bioimaging and as a building block for metal-organic frameworks (MOFs). As the chemical biology and pharmaceutical communities continue to uncover its diverse applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.